Cas no 1332113-40-2 (methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate)

Methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate is a heterocyclic compound featuring a fused pyrazole and diazepine ring system. Its structure incorporates a carboxylate ester group at the 2-position, enhancing its utility as an intermediate in medicinal chemistry and pharmaceutical synthesis. The saturated diazepine ring contributes to conformational flexibility, making it valuable for designing bioactive molecules. This compound is particularly relevant in the development of central nervous system (CNS) targeting agents due to its diazepine scaffold. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships. High purity and stability under standard conditions ensure consistent performance in research applications.
methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate structure
1332113-40-2 structure
Product Name:methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate
CAS No:1332113-40-2
MF:C9H13N3O2
MW:195.218421697617
MDL:MFCD20239811
CID:5606613
PubChem ID:56743637
Update Time:2025-05-23

methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-8751024
    • 1332113-40-2
    • methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
    • methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate
    • MDL: MFCD20239811
    • Inchi: 1S/C9H13N3O2/c1-14-9(13)8-5-7-6-10-3-2-4-12(7)11-8/h5,10H,2-4,6H2,1H3
    • InChI Key: ZPFCQMQPPWBKRD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C2CNCCCN2N=1)=O

Computed Properties

  • Exact Mass: 195.100776666g/mol
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 367.9±32.0 °C(Predicted)
  • pka: 9.65±0.20(Predicted)

methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate Pricemore >>

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Additional information on methyl 4H,5H,6H,7H,8H-pyrazolo1,5-a1,4diazepine-2-carboxylate

Comprehensive Overview of Methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate (CAS No. 1332113-40-2)

The compound methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate (CAS No. 1332113-40-2) is a heterocyclic organic molecule with a unique fused ring structure. Its chemical name highlights the presence of a pyrazolo[1,5-a][1,4]diazepine core, which is a bicyclic system combining pyrazole and diazepine moieties. The methyl carboxylate group at the 2-position further enhances its reactivity and potential applications in medicinal chemistry and material science. Researchers and pharmaceutical developers are increasingly interested in this compound due to its structural versatility and potential as a building block for drug discovery.

In recent years, the demand for novel heterocyclic compounds like methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate has surged, driven by advancements in synthetic methodologies and computational drug design. The compound's CAS No. 1332113-40-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its unique scaffold is being explored for applications in kinase inhibition, GPCR modulation, and other therapeutic areas. Additionally, the rise of AI-driven drug discovery has accelerated the identification of similar structures, making this compound a subject of interest in high-throughput screening campaigns.

The synthesis of methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Chemists often employ microwave-assisted synthesis or flow chemistry techniques to optimize yield and purity. The compound's stability under various conditions makes it suitable for further derivatization, a key factor in fragment-based drug design. Recent publications have highlighted its potential as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

From an industrial perspective, the scalability of CAS No. 1332113-40-2 production is a critical consideration. Manufacturers are investing in green chemistry approaches to minimize waste and improve sustainability. The compound's compatibility with catalytic hydrogenation and other eco-friendly methods aligns with global trends toward environmentally conscious pharmaceutical production. Furthermore, its role in peptidomimetics and small-molecule probes has garnered attention in both academic and commercial research settings.

In summary, methyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate represents a promising scaffold in modern chemical research. Its CAS No. 1332113-40-2 is increasingly associated with innovative applications in drug development and material science. As the scientific community continues to explore its potential, this compound is poised to play a significant role in addressing unmet medical needs and advancing sustainable chemistry practices.

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